Cas no 883529-57-5 (N-2-(3,4-Dimethylphenoxy)ethyl-N-methylamine)

• Product Name: N-2-(3,4-Dimethylphenoxy)ethyl-N-methylamine
• CAS No: 883529-57-5
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 1070597
• PubChem ID: 6504196
• Update Time: 2025-09-22

N-2-(3,4-Dimethylphenoxy)ethyl-N-methylamine Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,4-Dimethylphenoxy)ethyl]-N-methylamine
• 2-(3,4-dimethylphenoxy)-N-methylethanamine
• AKOS000343426
• BB 0216518
• 883529-57-5
• SCHEMBL5075726
• [2-(3,4-dimethylphenoxy)ethyl](methyl)amine
• N-2-(3,4-Dimethylphenoxy)ethyl-N-methylamine

• MDL： MFCD06247221
• Inchi： 1S/C11H17NO/c1-9-4-5-11(8-10(9)2)13-7-6-12-3/h4-5,8,12H,6-7H2,1-3H3
• InChI Key： UKOUFDCGERJMEM-UHFFFAOYSA-N
• SMILES： O(CCNC)C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 286.0±28.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-2-(3,4-Dimethylphenoxy)ethyl-N-methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers